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Compound of Interest

Compound Name: 1-Bromo-3-chloro-5-nitrobenzene

Cat. No.: B1289393 Get Quote

For immediate reference, treat 1-Bromo-3-chloro-5-nitrobenzene as a hazardous chemical.

Proper disposal is crucial for laboratory safety and environmental protection. This guide

provides detailed procedures for the safe handling and disposal of 1-Bromo-3-chloro-5-
nitrobenzene, tailored for researchers, scientists, and drug development professionals.

Halogenated nitroaromatic compounds require careful management as hazardous waste. The

primary recommended disposal method for compounds like 1-Bromo-3-chloro-5-
nitrobenzene is incineration at a licensed hazardous waste facility.[1] Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[1][2]

Key Safety and Disposal Information
While some safety data sheets may classify 1-Bromo-3-chloro-5-nitrobenzene as not

hazardous, it is best practice to handle it as a hazardous substance due to its chemical

structure and the known risks of similar halogenated nitroaromatic compounds. Information for

the closely related compound, 1-Bromo-3-nitrobenzene, is provided below as a conservative

safety measure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1289393?utm_src=pdf-interest
https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_5_Bromo_1_chloro_2_methyl_3_nitrobenzene.pdf
https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name 1-Bromo-3-chloro-5-nitrobenzene

CAS Number 219817-43-3

Molecular Formula C₆H₃BrClNO₂

Physical Appearance Yellow crystalline solid

Solubility
Hardly soluble in water, soluble in organic

solvents like ethanol.[3]

GHS Hazard Pictogram (Assumed) GHS07 (Exclamation Mark)

GHS Signal Word (Assumed) Warning

Hazard Statements (Assumed)

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Note: Hazard information is based on structurally similar compounds as a precautionary

measure.

Experimental Protocol: Waste Disposal Procedure
This protocol outlines the step-by-step process for collecting and disposing of 1-Bromo-3-
chloro-5-nitrobenzene waste.

1. Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with 1-Bromo-3-chloro-5-nitrobenzene, such as

gloves, weighing paper, and filter paper, must be collected in a dedicated hazardous waste

container.[2]

Liquid Waste: Solutions containing 1-Bromo-3-chloro-5-nitrobenzene should be collected

in a separate, sealed, and clearly labeled waste container.

Compatibility: Do not mix halogenated organic waste with other waste streams like acids,

bases, or oxidizers unless you are certain of their compatibility.[1]
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2. Waste Container Management:

Labeling: Before use, affix a hazardous waste label to the container. The label should include

the full chemical name ("1-Bromo-3-chloro-5-nitrobenzene"), concentration, and

associated hazards.[2]

Closure: Keep the waste container securely closed except when adding waste.

Capacity: Do not fill the container beyond 90% capacity to allow for expansion.[1]

Storage: Store the waste container in a designated satellite accumulation area with

secondary containment.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Waste material must be disposed of in accordance with all national and local regulations.

Accidental Spill Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Clear the immediate area of all personnel.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a lab coat, and, for larger spills, respiratory protection.

Containment: Contain the spill using an inert absorbent material such as sand or vermiculite.

[1]

Collection: Carefully sweep or scoop up the absorbed material and place it into a labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Reporting: Report the spill to your institution's EHS department.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1289393?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_5_Bromo_1_chloro_2_methyl_3_nitrobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Bromo-3-chloro-5-nitrobenzene.

Waste Generated
(1-Bromo-3-chloro-5-nitrobenzene)

Is the waste solid or liquid?

Solid Waste
(e.g., gloves, filter paper)
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(e.g., reaction mixtures)

Liquid
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- Store in secondary containment

Arrange for pickup by EHS or licensed disposal company for incineration

Accidental Spill

Follow Spill Protocol:
1. Evacuate
2. Wear PPE

3. Contain
4. Collect

5. Decontaminate
6. Report

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-3-chloro-5-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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